(Diethylamino)methyl dodecanoate

• CAS No.: 89522-64-5
• Molecular Formula: C17H35NO2
• Molecular Weight: 285.5 g/mol
• IUPAC Name: diethylaminomethyl dodecanoate
• InChI: InChI=1S/C17H35NO2/c1-4-7-8-9-10-11-12-13-14-15-17(19)20-16-18(5-2)6-3/h4-16H2,1-3H3
• InChI Key: FNOMAUWMEZRDDA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(=O)OCN(CC)CC

Description

(Diethylamino)methyl dodecanoate is a synthetic compound featuring a dodecanoate (laurate) ester backbone modified with a diethylamino-methyl group. The compound has been investigated primarily for its cytostatic and antiviral properties. In preclinical studies, derivatives of this scaffold demonstrated low micromolar IC50 values against murine leukemia (L1210) and human T-lymphocyte (CEM) tumor cells, with one derivative showing potency comparable to melphalan, a chemotherapeutic alkylating agent .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares (diethylamino)methyl dodecanoate with structurally or functionally related compounds, emphasizing physicochemical properties, biological activities, and applications:

Compound	Molecular Structure	Molecular Weight	Melting Point (°C)	Boiling Point (°C)	Key Biological Activities	Toxicity	Applications
(Diethylamino)methyl dodecanoate	CH3(CH2)10COOCH2N(C2H5)2	~285.5 g/mol	N/A	N/A	Cytostatic (IC50: low μM range), antiviral (IC50: 11–20 μM)	Limited data; likely moderate	Preclinical anticancer/antiviral research
Methyl dodecanoate	CH3(CH2)10COOCH3	214.34 g/mol	5.2	267	None reported	Non-hazardous; low toxicity	Solvent, flavoring agent, biodiesel precursor
Dimethyl lauryl amine	CH3(CH2)11N(CH3)2	213.40 g/mol	N/A	N/A	Surfactant properties	Corrosive; requires protective gear	Polymer additive, corrosion inhibitor
Ethyl dodecanoate	CH3(CH2)10COOCH2CH3	228.37 g/mol	N/A	~256–258	None reported	Low toxicity	Food flavoring, fragrance
Diethylaminoethyl acetate	CH3COOCH2CH2N(C2H5)2	173.25 g/mol	N/A	N/A	Local anesthetic (structural analog)	Moderate	Pharmaceutical intermediates

Structural and Functional Analysis

• Lipophilicity vs. Basicity: The dodecanoate chain confers lipophilicity, enhancing membrane permeability. In contrast, methyl dodecanoate lacks bioactive moieties, limiting its utility to non-therapeutic roles .
• Biological Activity: The diethylamino-methyl modification differentiates (diethylamino)methyl dodecanoate from simple esters like methyl or ethyl dodecanoate. This group may facilitate protonation at physiological pH, enhancing binding to negatively charged biomolecules. Such interactions are absent in dimethyl lauryl amine, which primarily serves as a surfactant .
• Environmental Impact: Methyl dodecanoate exhibits a high estimated bioconcentration factor (BCF = 290) but is metabolized efficiently in aquatic organisms, reducing ecological risks . No data exist for (diethylamino)methyl dodecanoate, but its amino group could alter biodegradability.

Research and Development Potential

• The cytostatic and antiviral efficacy of (diethylamino)methyl dodecanoate derivatives supports further optimization for oncology or antiviral therapies .
• In contrast, methyl dodecanoate’s applications remain confined to industrial chemistry due to its inert biological profile .